Prednisolone-21-Carboxylic Acid
Prednisolone-21-Carboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
61549-70-0
VCID:
VC0154013
InChI:
InChI=1S/C22H28O7/c1-20-7-5-12(23)9-11(20)3-4-13-14-6-8-22(29,18(26)17(25)19(27)28)21(14,2)10-15(24)16(13)20/h5,7,9,13-17,24-25,29H,3-4,6,8,10H2,1-2H3,(H,27,28)/t13-,14-,15?,16-,17?,20+,21+,22+/m1/s1
SMILES:
CC12CC(C3C(C1CCC2(C(=O)C(C(=O)O)O)O)CCC4=CC(=O)C=CC34C)O
Molecular Formula:
C₂₁H₂₆O₆
Molecular Weight:
374.43
Prednisolone-21-Carboxylic Acid
CAS No.: 61549-70-0
Cat. No.: VC0154013
Molecular Formula: C₂₁H₂₆O₆
Molecular Weight: 374.43
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 61549-70-0 |
|---|---|
| Molecular Formula | C₂₁H₂₆O₆ |
| Molecular Weight | 374.43 |
| IUPAC Name | 3-[(8R,9S,10R,13S,14R,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-hydroxy-3-oxopropanoic acid |
| Standard InChI | InChI=1S/C22H28O7/c1-20-7-5-12(23)9-11(20)3-4-13-14-6-8-22(29,18(26)17(25)19(27)28)21(14,2)10-15(24)16(13)20/h5,7,9,13-17,24-25,29H,3-4,6,8,10H2,1-2H3,(H,27,28)/t13-,14-,15?,16-,17?,20+,21+,22+/m1/s1 |
| SMILES | CC12CC(C3C(C1CCC2(C(=O)C(C(=O)O)O)O)CCC4=CC(=O)C=CC34C)O |
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